(S)-Carvedilol-d4

• Molecular Formula: C24H26N2O4
• Molecular Weight: 410.5 g/mol
• InChI: InChI=1S/C24H26N2O4/c1-28-21-10-4-5-11-22(21)29-14-13-25-15-17(27)16-30-23-12-6-9-20-24(23)18-7-2-3-8-19(18)26-20/h2-12,17,25-27H,13-16H2,1H3/t17-/m0/s1/i13D2,14D2
• InChIKey: OGHNVEJMJSYVRP-QFMWCKMBSA-N

(S)-Carvedilol-d4 Reference Standard

(S)-Carvedilol-d4 (CAS 2747915-23-5) is a deuterium-labeled analog of (S)-Carvedilol, the pharmacologically active S-enantiomer of the non-selective β/α-1 adrenergic receptor blocker carvedilol . The parent compound, (S)-Carvedilol, is unique among beta-blockers in that only the S-enantiomer possesses clinically meaningful β1-adrenoceptor antagonism, while both enantiomers exhibit equipotent α1-blockade [1]. The incorporation of four deuterium atoms at the ethyl linker yields a molecular weight of 410.50 Da and creates a +4 Da mass shift from the unlabeled analyte, making the compound suitable as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays [2]. This product is a single-enantiomer, stable isotope-labeled reference standard intended exclusively for research and analytical method development applications .

• [1] Nichols AJ, Sulpizio AC, Ashton DJ, Hieble JP, Ruffolo RR Jr. The interaction of the enantiomers of carvedilol with alpha 1- and beta 1-adrenoceptors. Chirality. 1989;1(4):265-270. PMID: 2577144. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. PMID: 30122019. View Source

Why Racemic or (R)-Carvedilol-d4 Cannot Substitute

Racemic carvedilol-d4 contains a 1:1 mixture of S- and R-enantiomers, but only the S-enantiomer bears the β-adrenoceptor blocking activity that drives carvedilol's therapeutic effect [1]. In enantioselective LC-MS/MS methods designed to quantify (S)-carvedilol in biological matrices, a racemic deuterated internal standard cannot distinguish between enantiomers, compromising the accuracy of chiral quantification [2]. Conversely, (R)-Carvedilol-d4 serves as the internal standard for (R)-carvedilol but is mismatched for (S)-carvedilol assays. Furthermore, the deuterium isotope effect has been empirically demonstrated to cause differential ion suppression between carvedilol-S and its deuterated internal standard in certain plasma lots, a matrix effect that is enantiomer-specific and cannot be corrected by a racemic or mismatched deuterated standard [2]. These factors mandate the use of an enantiomerically pure, deuterium-labeled S-enantiomer standard for robust and regulatory-compliant bioanalytical method validation [3].

• [1] Nichols AJ, Sulpizio AC, Ashton DJ, Hieble JP, Ruffolo RR Jr. The interaction of the enantiomers of carvedilol with alpha 1- and beta 1-adrenoceptors. Chirality. 1989;1(4):265-270. PMID: 2577144. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. PMID: 16959461. View Source
• [3] Axios Research. (S)-(-)-Carvedilol-d4 Reference Standard Product Page. CAS 2747915-23-5. View Source

Quantitative Differentiation Evidence

β1-Adrenoceptor Antagonism Potency Advantage

(S)-Carvedilol, the unlabeled parent of (S)-Carvedilol-d4, exhibits a β1-adrenoceptor dissociation constant (KB) of 0.4 nM in isolated guinea pig atrium, compared to a KB of approximately 45 nM for (R)-Carvedilol—a greater than 100-fold difference in potency [1]. In vivo, (S)-carvedilol at 0.1 mg/kg i.v. produced a 25-fold rightward shift in the isoproterenol chronotropic dose-response curve in pithed rats, whereas the (R)-enantiomer showed no detectable β1-blockade at this dose [1]. In spontaneously hypertensive rats, (S)-carvedilol was 6-fold more potent as an antihypertensive than (R)-carvedilol [1]. These data establish that β-blockade resides exclusively in the S-enantiomer, justifying enantiomer-specific analytical standards.

Evidence Dimension	β1-adrenoceptor antagonist potency (KB)
Target Compound Data	KB = 0.4 nM for (S)-Carvedilol
Comparator Or Baseline	(R)-Carvedilol: KB = 45 nM
Quantified Difference	>100-fold greater potency for S-enantiomer; 6-fold greater antihypertensive potency in SHR
Conditions	In vitro: β1-mediated chronotropic response to isoproterenol in guinea pig atrium. In vivo: pithed rat and spontaneously hypertensive rat models.

Why This Matters

For any research or bioanalytical application where β-blockade is the parameter of interest, only the S-enantiomer—and therefore (S)-Carvedilol-d4 as its deuterated standard—is pharmacologically relevant; use of racemic or R-enantiomer standards would misrepresent the active drug concentration.

• [1] Nichols AJ, Sulpizio AC, Ashton DJ, Hieble JP, Ruffolo RR Jr. The interaction of the enantiomers of carvedilol with alpha 1- and beta 1-adrenoceptors. Chirality. 1989;1(4):265-270. PMID: 2577144. View Source

Doxorubicin Cardioprotection Superiority

In human umbilical vein endothelial cells (HUVECs), (S)-Carvedilol significantly attenuated doxorubicin (DOX)-induced cell death, apoptotic morphological changes, and loss of mitochondrial membrane potential, whereas the protective effect of (R)-Carvedilol and racemic carvedilol was markedly weaker [1]. In a rat model, (S)-Carvedilol demonstrated superior protection of myocardial tissue and hemodynamic parameters relative to both racemic carvedilol and (R)-Carvedilol [1]. The study explicitly concludes that '(S)-CAR provides superior protection to injury induced by DOX relative to that of racemic CAR and (R)-CAR' [1]. Mechanistically, (S)-Carvedilol acts via the PI3K/AKT/eNOS pathway, increasing superoxide dismutase and catalase activities while decreasing malondialdehyde and reactive oxygen species levels [1].

Evidence Dimension	Protection against doxorubicin-induced cytotoxicity
Target Compound Data	(S)-Carvedilol: Significant attenuation of DOX-induced cell death, preserved mitochondrial membrane potential, upregulated p-eNOS expression
Comparator Or Baseline	Racemic carvedilol (1:1 S:R) and (R)-Carvedilol: Markedly weaker protection
Quantified Difference	S-CAR > racemic CAR > R-CAR in both in vitro (HUVEC) and in vivo (rat) models; specific fold-differences reported qualitatively as 'superior protection'
Conditions	In vitro: HUVECs treated with DOX. In vivo: Rat model receiving DOX treatment with myocardial tissue and hemodynamic endpoint assessment.

Why This Matters

For researchers investigating cardioprotective strategies against anthracycline chemotherapy, (S)-Carvedilol-d4 enables accurate quantification of the therapeutically active enantiomer, which is the component responsible for the superior cardioprotection over the racemate.

• [1] Wu T, Li H, Lan Q, Zhao ZA, Cao Y, Zhou P, Wan S, Zhang J, Jiang H, Zhang Q, Pang J. Protective effects of S-carvedilol on doxorubicin-induced damages to human umbilical vein endothelial cells and rats. J Appl Toxicol. 2019;39(8):1233-1244. PMID: 31066085. View Source

Deuterium Isotope Effect and Ion Suppression

A systematic matrix effect study on an enantioselective carvedilol LC-MS/MS method demonstrated that the deuterium-labeled internal standard ([2H5]-carvedilol) exhibited a slight but significant difference in reversed-phase retention time relative to carvedilol-S due to the deuterium isotope effect [1]. This partial chromatographic resolution caused differential ion suppression between the S-enantiomer and its deuterated IS in two specific lots of commercial human plasma, altering the analyte-to-IS peak area ratio and compromising method accuracy [1]. The study was the first empirical demonstration that a SIL internal standard does not always compensate for matrix effects when the isotope effect causes retention time shifts [1]. This finding underscores why the specific deuteration pattern (d4 at the ethyl linker) of (S)-Carvedilol-d4 must be validated for each assay matrix, as differential behavior from d5-labeled or racemic-d4 standards is possible.

Evidence Dimension	Chromatographic retention time difference due to deuterium substitution
Target Compound Data	(S)-Carvedilol-d4: d4 labeling at ethyl linker; retention time shift relative to unlabeled analyte is deuterium-position-dependent
Comparator Or Baseline	[2H5]-Carvedilol (d5-labeled racemic internal standard): documented partial resolution from carvedilol-S causing differential matrix suppression
Quantified Difference	Retention time difference sufficient to change analyte-to-IS peak area ratio; exact ΔtR not reported but effect was 'significant enough to affect accuracy'
Conditions	Reversed-phase LC-MS/MS with TurboIonspray interface; human heparinized plasma; GITC derivatization for enantiomer separation.

Why This Matters

Users must select a deuterated internal standard with a deuteration pattern and enantiomeric identity matched to the target analyte; (S)-Carvedilol-d4 is the correct choice for (S)-carvedilol quantification, but its specific isotope effect must be characterized in the intended matrix.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. PMID: 16959461. View Source

Chromatographic Purity Specification

Commercial sources report (S)-Carvedilol-d4 with purity specifications of ≥98% to 99.87% by HPLC . In comparison, Carvedilol-d5 (5 deuterium atoms) is typically offered at ≥99% deuterated forms (d1-d5), meaning the product is a mixture of deuteration states . The batch-specific Certificate of Analysis (CoA) for (S)-Carvedilol-d4 confirms a single molecular species with defined deuteration at the ethyl linker, enabling accurate concentration assignment in standard solutions . This level of characterization is essential for regulatory-compliant bioanalytical method validation under ICH M10 guidelines.

Evidence Dimension	Chromatographic purity and isotopic homogeneity
Target Compound Data	(S)-Carvedilol-d4: ≥99% purity (HPLC); single d4 species
Comparator Or Baseline	Carvedilol-d5: ≥99% deuterated forms (d1-d5 mixture); purity specification less commonly reported
Quantified Difference	Single-species d4 purity up to 99.87% vs d1-d5 mixture with broader isotopic distribution
Conditions	HPLC purity analysis; Certificate of Analysis per batch.

Why This Matters

For quantitative LC-MS/MS, a single, well-defined isotopic species with high chromatographic purity ensures linearity and accuracy of calibration curves; mixed deuteration states (as in d5 products) introduce additional ion signal complexity.

Application Scenarios

Enantioselective PK in CYP2D6 Metabolizers

Because the S-enantiomer is cleared faster than the R-enantiomer and is preferentially metabolized by CYP2D6 [1], accurate quantification of (S)-carvedilol in plasma from pharmacogenomic studies requires an enantiomerically pure deuterated internal standard. (S)-Carvedilol-d4 enables precise measurement of the therapeutically active enantiomer without cross-interference from (R)-carvedilol-d4 or racemic-d4 standards, as mandated by the 100-fold differential in β-blockade potency [2].

Chiral Bioequivalence Studies

Regulatory bioequivalence studies for carvedilol immediate-release and controlled-release formulations demand validated LC-MS/MS methods capable of quantifying both enantiomers separately. (S)-Carvedilol-d4 serves as the matched internal standard for the S-enantiomer channel, while (R)-Carvedilol-d4 serves the R-channel. This enantiomer-specific IS approach has been successfully applied in a validated UPLC-MS/MS method covering 0.05–50 ng/mL for carvedilol with intra- and inter-batch precision (%CV) of 0.74–3.88% [3].

Doxorubicin Cardioprotection Quantification

In experimental models investigating carvedilol-mediated cardioprotection during anthracycline chemotherapy, only the S-enantiomer provides superior protection relative to racemic carvedilol and (R)-carvedilol, acting through the PI3K/AKT/eNOS pathway [4]. (S)-Carvedilol-d4 enables researchers to quantify target tissue concentrations of the active enantiomer specifically, distinguishing it from the therapeutically irrelevant (R)-enantiomer that may accumulate due to its slower clearance [1].

Matrix Effect Troubleshooting for LC-MS/MS

The documented deuterium isotope effect causing differential ion suppression between carvedilol-S and its deuterated IS in certain plasma lots [5] makes (S)-Carvedilol-d4 a critical tool for assay developers. By systematically comparing (S)-Carvedilol-d4 versus d5-labeled or racemic-d4 standards in post-column infusion experiments, laboratories can identify and mitigate matrix effect vulnerabilities before method validation, ensuring robust and accurate patient sample quantification.

• [1] Oldham HG, Clarke SE. In vitro identification of the human cytochrome P450 enzymes involved in the metabolism of R(+)- and S(-)-carvedilol. Drug Metab Dispos. 1997;25(8):970-977. PMID: 9280406. View Source
• [2] Nichols AJ, Sulpizio AC, Ashton DJ, Hieble JP, Ruffolo RR Jr. The interaction of the enantiomers of carvedilol with alpha 1- and beta 1-adrenoceptors. Chirality. 1989;1(4):265-270. PMID: 2577144. View Source
• [3] Patel DP, Sharma P, Sanyal M, Singhal P, Shrivastav PS. UPLC-MS/MS assay for the simultaneous quantification of carvedilol and its active metabolite 4'-hydroxyphenyl carvedilol in human plasma to support a bioequivalence study in healthy volunteers. Biomed Chromatogr. 2013;27(8):974-986. PMID: 23483571. View Source
• [4] Wu T, Li H, Lan Q, Zhao ZA, Cao Y, Zhou P, Wan S, Zhang J, Jiang H, Zhang Q, Pang J. Protective effects of S-carvedilol on doxorubicin-induced damages to human umbilical vein endothelial cells and rats. J Appl Toxicol. 2019;39(8):1233-1244. PMID: 31066085. View Source
• [5] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. PMID: 16959461. View Source